Cas no 86926-56-9 ((4-methoxyphenyl)methyl(prop-2-en-1-yl)amine)

• Product Name: (4-methoxyphenyl)methyl(prop-2-en-1-yl)amine
• CAS No: 86926-56-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD07406339
• CID: 2855885
• PubChem ID: 4717987
• Update Time: 2025-05-23

(4-methoxyphenyl)methyl(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (4-methoxyphenyl)methyl(prop-2-en-1-yl)amine
• G36620
• ((4-Methoxyphenyl)methyl)(prop-2-en-1-yl)amine
• N-allyl-N-(4-methoxybenzyl)amine
• MFCD07406339
• N-allyl-4-methoxybenzylamine
• EN300-50975
• AKOS000224215
• N-[(4-methoxyphenyl)methyl]prop-2-en-1-amine
• N-(4-methoxybenzyl)prop-2-en-1-amine
• HS-6202
• 86926-56-9
• 823-517-0
• SCHEMBL5577604
• [(4-methoxyphenyl)methyl](prop-2-en-1-yl)amine

• MDL： MFCD07406339
• Inchi： 1S/C11H15NO/c1-3-8-12-9-10-4-6-11(13-2)7-5-10/h3-7,12H,1,8-9H2,2H3
• InChI Key： RWUUVIFIVMIGJA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNCC=C

Computed Properties

• Exact Mass: 177.115364102Da
• Monoisotopic Mass: 177.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 128-130 °C
• Boiling Point: 265.5±20.0 °C at 760 mmHg
• Flash Point: 106.7±11.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(4-methoxyphenyl)methyl(prop-2-en-1-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-methoxyphenyl)methyl(prop-2-en-1-yl)amine

The Compound CAS No 86926-56-9: (4-Methoxyphenyl)Methyl(Prop-2-En-1-Yl)Amine

The compound with CAS No 86926-56-9, commonly referred to as (4-methoxyphenyl)methyl(prop-2-en-1-yl)amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The 4-methoxyphenyl group, combined with the prop-2-en-1-ylamine moiety, creates a versatile platform for chemical modifications and functionalizations. Recent studies have highlighted its role in drug discovery, material science, and advanced organic synthesis techniques.

Structural Analysis: The molecule consists of a 4-methoxyphenyl ring, which is known for its aromatic stability and electron-donating methoxy group. This feature enhances the molecule's reactivity and selectivity in various chemical reactions. The prop-2-en-1-ylamine portion introduces a conjugated system, enabling the compound to participate in π-interactions and facilitating its use in supramolecular chemistry. The combination of these structural elements makes this compound a valuable building block for constructing complex molecular architectures.

Synthesis and Characterization: Recent advancements in synthetic methodologies have allowed for the efficient synthesis of (4-methoxyphenyl)methyl(prop-2-en-1-yl)amine. Researchers have employed catalytic asymmetric synthesis and microwave-assisted reactions to achieve high yields and enantioselectivity. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its molecular structure and purity.

Applications in Drug Discovery: The compound has shown promise in pharmacological studies as a potential lead molecule for developing novel therapeutics. Its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been explored in recent clinical trials. Preclinical data indicate that the compound exhibits favorable pharmacokinetic profiles, making it a strong candidate for further development.

Role in Material Science: Beyond pharmaceutical applications, (4-methoxyphenyl)methyl(prop-2-en-1-yl)amine has found utility in the development of advanced materials. Its ability to form self-assembled monolayers (SAMs) and coordinate with metal ions has been leveraged in creating nanomaterials with tailored electronic properties. Recent studies have demonstrated its use in fabricating high-performance organic electronics, including field-effect transistors (FETs) and light-emitting diodes (LEDs).

Environmental Impact and Safety: As with any chemical compound, understanding the environmental impact and safety profile of (4-methoxyphenyl)methyl(prop-2-en-1-yil)amine is crucial. Recent toxicological studies have assessed its acute and chronic toxicity profiles, revealing low toxicity levels under standard conditions. Additionally, biodegradation studies indicate that the compound undergoes rapid microbial degradation, minimizing its environmental footprint.

Future Prospects: Looking ahead, the versatility of CAS No 86926-56-9 positions it as a key player in diverse fields. Ongoing research is focused on optimizing its synthesis pathways, exploring new biological targets, and expanding its applications in green chemistry. Collaborative efforts between academia and industry are expected to unlock further potential of this intriguing compound.